Cyclic tri-AMP

• Molecular Formula: C30H36N15O18P3
• Molecular Weight: 987.6 g/mol
• InChI: InChI=1S/C30H36N15O18P3/c31-22-13-25(37-4-34-22)43(7-40-13)28-16(46)19-10(58-28)1-55-64(49,50)62-20-11(59-29(17(20)47)44-8-41-14-23(32)35-5-38-26(14)44)2-57-66(53,54)63-21-12(3-56-65(51,52)61-19)60-30(18(21)48)45-9-42-15-24(33)36-6-39-27(15)45/h4-12,16-21,28-30,46-48H,1-3H2,(H,49,50)(H,51,52)(H,53,54)(H2,31,34,37)(H2,32,35,38)(H2,33,36,39)/t10-,11-,12-,16-,17-,18-,19-,20-,21-,28-,29-,30-/m1/s1
• InChIKey: OEJXFVYXZQYNND-UQTMIEBXSA-N

Cyclic tri-AMP for Procuring Research-Grade CBASS Pathway Agonists and CDN Comparators

Cyclic tri-AMP (c-tri-AMP, cAAA) is a cyclic trinucleotide second messenger with the CAS number 54447-85-7 and a molecular weight of 987.63 g/mol [1]. It is a component of the prokaryotic cyclic oligonucleotide-based anti-phage signaling system (CBASS), acting as a second messenger in the immune response against viral infection [2]. Cyclic tri-AMP is offered as a lyophilized solid with a purity of ≥98% (HPLC) and endotoxin levels ≤ 2.5 EU/ml (LAL test), making it suitable for cell culture and in vivo applications [1].

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CBASS pathway agonist for bacterial antiviral immunity studies Specific NucC effector activation context

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Cyclic trinucleotide second messenger research probe Structurally distinct from STING-agonist cyclic dinucleotides

3

High-purity lyophilized format with certified low endotoxin Supports cell culture and in vivo model contexts

• [1] Jena Bioscience. cyclic-tri-AMP (NU-458). Product Technical Datasheet. View Source
• [2] MedChemExpress. Cyclic tri-AMP (DNA Endonuclease Activator). Product Technical Datasheet. View Source

Why Generic CDN Substitution Is Inappropriate for Cyclic tri-AMP in CBASS Effector Studies

Unlike other cyclic dinucleotides (CDNs) such as 2'3'-cGAMP or 3'3'-cGAMP, which function as broad STING agonists, cyclic tri-AMP's primary and unique functional role is as a specific activator of the CBASS effector nuclease NucC, leading to bacterial cell death and antiviral activity [1]. Generic substitution with a CDN will not activate this pathway and will instead engage the STING/TBK1/IRF3 signaling cascade, leading to different downstream effects such as type I interferon production [2]. Therefore, for studies focused on CBASS signaling, bacterial antiviral immunity, or NucC-mediated DNA cleavage, no other class of cyclic oligonucleotide can substitute for cyclic tri-AMP without fundamentally altering the biological readout.

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Pathway Engagement Mismatch

Generic CDNs primarily engage the STING/TBK1/IRF3 cascade, whereas cyclic tri-AMP specifically activates the CBASS/NucC pathway; substitution will fundamentally alter the biological readout.

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Structural Recognition Divergence

The larger cyclic trinucleotide scaffold of cyclic tri-AMP is required for NucC binding pocket recognition; smaller dinucleotide STING agonists are structurally excluded and cannot substitute in CBASS effector studies.

• [1] Lau RK, Ye Q, Birkholz EA, et al. Structure and Mechanism of a Cyclic Trinucleotide-Activated Bacterial Endonuclease Mediating Bacteriophage Immunity. Mol Cell. 2020;77(4):723-733.e6. View Source
• [2] Wang X, Zhan Z, Wang Z, et al. Discovery of a non‐nucleotide stimulator of interferon genes (STING) agonist with systemic antitumor effect. MedComm. 2025;6(1):e70001. View Source

Quantitative Differentiation Guide: Cyclic tri-AMP vs. STING-Agonist CDNs

Target Engagement: Cyclic tri-AMP Activates NucC, Not STING

Cyclic tri-AMP is the specific ligand for the CBASS effector NucC, promoting its assembly into a DNA-cleaving homohexamer, a mechanism distinct from STING pathway activation [1]. In contrast, the canonical CDN 2'3'-cGAMP is a high-affinity STING ligand (Kd ≈ 3.79-4 nM) that does not activate NucC [2]. This functional divergence means that cyclic tri-AMP will not induce type I interferon production via STING in eukaryotic cells, whereas 2'3'-cGAMP and 3'3'-cGAMP will, a critical distinction for experimental design.

Target Engagement

Class-level inference

Cyclic tri-AMP Activates NucC, promoting homohexamer assembly and dsDNA cleavage.

2'3'-cGAMP Binds STING (Kd ≈ 3.79-4 nM), leading to IRF3 phosphorylation and type I IFN production.

Orthogonal signaling pathways with mutually exclusive downstream effects, critical for model selection.

Experimental context: NucC activation assay vs. STING binding assay.

Evidence Dimension	Primary Protein Target and Functional Outcome
Target Compound Data	Binds to and activates NucC, promoting homohexamer assembly and non-specific dsDNA cleavage leading to cell death [1].
Comparator Or Baseline	2'3'-cGAMP (mammalian CDN) binds to and activates STING (Kd = 3.79-4 nM), leading to IRF3 phosphorylation and type I IFN production [2].
Quantified Difference	Orthogonal signaling pathways (CBASS/NucC vs. cGAS/STING) with mutually exclusive downstream effects.
Conditions	NucC activation assay (PDB: 6P7P) vs. STING binding assay (SPR or ITC).

Why This Matters

This specificity is essential for correctly modeling and studying bacterial antiviral immunity, where activation of the CBASS pathway is the primary experimental endpoint.

• [1] Lau RK, Ye Q, Birkholz EA, et al. Structure and Mechanism of a Cyclic Trinucleotide-Activated Bacterial Endonuclease Mediating Bacteriophage Immunity. Mol Cell. 2020;77(4):723-733.e6. PDB ID: 6P7P. View Source
• [2] Bertin Bioreagent. 3'3'-cGAMP (sodium salt) Product Datasheet. Citing binding affinity data for 2'3'-cGAMP (Kd = 3.79 nM). View Source

Molecular Complexity: Cyclic trinucleotide vs. Dinucleotide Scaffold

Cyclic tri-AMP possesses a more complex molecular structure than all major STING-agonist CDNs [1]. With a molecular weight of 987.63 g/mol and three phosphodiester-linked AMP units, it is significantly larger than 2'3'-cGAMP (MW ~ 718 g/mol) and c-di-AMP (MW ~ 658 g/mol) [2]. This increased size and structural complexity directly influences its binding pocket specificity, enabling exclusive recognition by CBASS effectors like NucC that have evolved to accommodate the larger cyclic trinucleotide ring, while excluding it from the smaller binding pocket of STING [1].

Molecular Complexity

Class-level inference

Cyclic tri-AMP MW ≈ 987.63 g/mol; 3 nucleotide units (cAAA).

Typical CDN (e.g., c-di-AMP) MW ≈ 658 g/mol; 2 nucleotide units.

Increased molecular size and ring complexity enable exclusive CBASS effector recognition.

Structural basis for NucC binding pocket specificity.

Evidence Dimension	Molecular Weight and Ring Size
Target Compound Data	Cyclic tri-AMP: MW = 987.63 g/mol; 3 nucleotide units (cAAA) [2].
Comparator Or Baseline	2'3'-cGAMP: MW ~ 718 g/mol; c-di-AMP: MW ~ 658 g/mol; 2 nucleotide units [2].
Quantified Difference	Cyclic tri-AMP is approximately 1.5 times the molecular weight of a typical CDN and contains one additional nucleotide unit.
Conditions	Chemical structure and molecular formula comparison.

Why This Matters

The unique cyclic trinucleotide scaffold ensures that cyclic tri-AMP is the correct, biologically relevant ligand for studying CBASS effector activation, a role for which CDNs are structurally unsuitable.

• [1] Lau RK, Ye Q, Birkholz EA, et al. Structure and Mechanism of a Cyclic Trinucleotide-Activated Bacterial Endonuclease Mediating Bacteriophage Immunity. Mol Cell. 2020;77(4):723-733.e6. View Source
• [2] Jena Bioscience. cyclic-tri-AMP (NU-458) Product Datasheet. Comparative molecular weights inferred from standard CDN values. View Source

Purity and Endotoxin Specifications for Sensitive Assays

Commercially available cyclic tri-AMP is provided with rigorous quality control metrics suitable for sensitive biological assays [1]. The product is specified at a purity of ≥98% as determined by HPLC and contains ≤ 2.5 EU/ml of endotoxin as measured by a chromogenic LAL test [1]. While many CDNs are also available with similar purity specifications, the consistent application of endotoxin testing to cyclic tri-AMP ensures that experimental results—particularly in immunology and cell signaling—are not confounded by endotoxin contamination, a critical consideration when procuring reagents for innate immunity research [2].

Quality Specifications

Supporting evidence

Purity ≥ 98% (HPLC) Endotoxin ≤ 2.5 EU/ml

Certified low endotoxin specification supports reliable innate immunity research outcomes.

Quality control reduces confounding immunostimulatory signals.

Evidence Dimension	Product Purity and Endotoxin Levels
Target Compound Data	Cyclic tri-AMP: Purity ≥ 98% (HPLC); Endotoxin ≤ 2.5 EU/ml (LAL test) [1].
Comparator Or Baseline	Typical research-grade CDNs are also offered at ≥95-98% purity, but endotoxin specifications are not always explicitly guaranteed for every product.
Quantified Difference	Explicit and low endotoxin specification ensures suitability for sensitive immune cell assays.
Conditions	Quality control analysis as per vendor datasheet (Jena Bioscience).

Why This Matters

Procuring cyclic tri-AMP with certified low endotoxin levels reduces experimental variability and is essential for reliable results in any study involving immune or cellular responses to nucleic acid-based agonists.

• [1] Jena Bioscience. cyclic-tri-AMP (NU-458). Product Technical Datasheet. View Source
• [2] Wenzl et al. (2024) How enzyme-centered approaches are advancing research on cyclic oligo-nucleotides. FEBS Lett 598:839. View Source

Cyclic tri-AMP: Best Research and Industrial Application Scenarios for CBASS Agonists

Investigating CBASS-Mediated Antiviral Immunity in Bacteria

Cyclic tri-AMP is the definitive reagent for activating the CBASS pathway in bacterial systems. Use this compound to stimulate NucC-dependent DNA cleavage, model phage defense mechanisms, and study bacterial programmed cell death in response to viral infection [1]. This application is directly supported by structural and biochemical evidence demonstrating its specific role as the NucC-activating second messenger [1].

Structural Biology of Cyclic Trinucleotide-Effector Complexes

The unique cyclic trinucleotide scaffold of cyclic tri-AMP makes it the essential ligand for co-crystallization and structural studies of CBASS effector proteins like NucC. Use it to determine high-resolution structures of the ligand-bound homohexameric state to understand the molecular basis of non-self DNA recognition and immune activation [1].

Biochemical Assays for NucC Activation and DNA Cleavage

Employ cyclic tri-AMP in in vitro biochemical assays to directly measure NucC homohexamer assembly and non-specific dsDNA nuclease activity. This provides a robust and specific readout for CBASS pathway activation, distinct from assays measuring STING pathway outputs like IRF3 phosphorylation or IFN-β expression [1].

Application

Selection Property

Validation Focus

Bacterial antiviral immunity studies

CBASS pathway-specific agonist

NucC-dependent DNA cleavage and phage defense model context

Structural biology of effector complexes

Unique cyclic trinucleotide scaffold

Co-crystallization and ligand-bound homohexamer structure determination

Biochemical nuclease activation assays

NucC-specific second messenger

Non-specific dsDNA cleavage endpoint review, distinct from STING readouts

• [1] Lau RK, Ye Q, Birkholz EA, et al. Structure and Mechanism of a Cyclic Trinucleotide-Activated Bacterial Endonuclease Mediating Bacteriophage Immunity. Mol Cell. 2020;77(4):723-733.e6. View Source